Cas no 863609-14-7 (1-(3-chlorophenyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(3-chlorophenyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 863609-14-7
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• MDL: MFCD11844968
• CID: 2138391
• PubChem ID: 56683787
• Update Time: 2025-04-21

1-(3-chlorophenyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-yl-methanol
• US11634391, Compound 21
• [1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanol
• SCHEMBL5484732
• ASILNWLZYIGPEA-UHFFFAOYSA-N
• [1-(3-Chloro-phenyl)-1H-[1,2,3]triazol-4-yl]-methanol
• starbld0035084
• [1-(3-Chlorophenyl)triazol-4-yl]methanol
• (1-(3-chlorophenyl)-1h-1,2,3-triazol-4-yl)methanol
• [1-(3-chlorophenyl)-1H-[1,2,3]triazol-4-yl]-methanol
• DB-300532
• LS-11680
• F2157-0757
• MFCD11844968
• AKOS011687964
• BDBM600809
• 863609-14-7
• CHEMBL1823281
• CS-0319318
• ALBB-031946
• 1-(3-chlorophenyl)-1H-1,2,3-triazol-4-ylmethanol

• MDL： MFCD11844968
• Inchi： 1S/C9H8ClN3O/c10-7-2-1-3-9(4-7)13-5-8(6-14)11-12-13/h1-5,14H,6H2
• InChI Key： ASILNWLZYIGPEA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=C(CO)N=N1

Computed Properties

• Exact Mass: 209.0355896Da
• Monoisotopic Mass: 209.0355896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.9Ų